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Compound of Interest

Compound Name: Tos-Gly-Pro-Arg-ANBA-IPA

Cat. No.: B611425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Tos-Gly-
Pro-Arg-ANBA-IPA, a chromogenic peptide substrate utilized in luminescence-based assays.

[1][2][3] Due to the limited availability of a specific Material Safety Data Sheet (MSDS) for this

compound, this document incorporates safety data from related and frequently associated

substances, including thrombin and isopropyl alcohol (IPA), to establish a comprehensive set of

best practices.

Compound Identification and Properties
Tos-Gly-Pro-Arg-ANBA-IPA, with the chemical formula C₃₀H₄₁N₉O₈S, is a peptide substrate

primarily used for research purposes in luminescence measurements.[4]
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Property Value Source

Synonyms tos-GPR-ANBA-IPA [1][2]

CAS Number 99700-50-2 [4]

Molecular Formula C₃₀H₄₁N₉O₈S [4]

Observed Molecular Weight 687.77 g/mol [4]

Purity >98% [4]

Primary Use

Chromogenic peptide

substrate for luminescence

measurement

[1][2][3]

Hazard Identification and General Precautions
While specific toxicity data for Tos-Gly-Pro-Arg-ANBA-IPA is not readily available, it is prudent

to handle it with the care afforded to all laboratory chemicals of unknown toxicity. The primary

hazards are likely associated with the solvents used for reconstitution, such as Isopropyl

Alcohol (IPA), and any enzymes, such as thrombin, used in conjunction with the substrate.

General Workflow for Safe Handling:
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Preparation

Handling

Post-Handling

Review available SDS
for all components

Gather appropriate
Personal Protective Equipment

Prepare well-ventilated
workspace (fume hood)

Reconstitute substrate
using appropriate solvent

Perform experiment

Dispose of waste
in designated containers

Decontaminate workspace

Store remaining substrate
as per guidelines

Wash hands thoroughly
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Start with lyophilized peptide

Attempt to dissolve in water

If insoluble, add <50 μL NH₄OH

Insoluble

Alternatively, try 10-30% acetic acid

Alternative path

Peptide is dissolved

Soluble

If still insoluble, add 50-100 μL DMSO

Insoluble

Soluble

Soluble

Consult manufacturer

Insoluble

If still insoluble, try a small amount of DMSO

Insoluble

Soluble

Soluble Insoluble

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling of Tos-Gly-Pro-Arg-ANBA-IPA: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611425#safety-and-handling-guidelines-for-tos-gly-
pro-arg-anba-ipa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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